Cas no 350821-56-6 (2-Methyl-7-methoxy-6-azaindole)

• Product Name: 2-Methyl-7-methoxy-6-azaindole
• CAS No: 350821-56-6
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• MDL: MFCD12924585
• CID: 1111354
• PubChem ID: 18765287
• Update Time: 2025-11-01

2-Methyl-7-methoxy-6-azaindole Chemical and Physical Properties

Names and Identifiers

• 7-methoxy-2-methyl-1H-Pyrrolo[2,3-c]pyridine
• MFCD12924585
• SCHEMBL7217640
• 350821-56-6
• QYAGRUPBVOZDQS-UHFFFAOYSA-N
• 7-Methoxy-2-methyl-1H-pyrrolo[2,3-c]pyridine, 95%
• DB-350814
• 2-methyl-7-methoxy-6-azaindole
• 2-Methyl-7-methoxy-6-azaindole

• MDL： MFCD12924585
• Inchi： 1S/C9H10N2O/c1-6-5-7-3-4-10-9(12-2)8(7)11-6/h3-5,11H,1-2H3
• InChI Key： QYAGRUPBVOZDQS-UHFFFAOYSA-N
• SMILES： O(C)C1C2=C(C=CN=1)C=C(C)N2

Computed Properties

• Exact Mass: 162.079312947g/mol
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 37.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 2-Methyl-7-methoxy-6-azaindole

2-Methyl-7-methoxy-6-azaindole: A Comprehensive Overview

2-Methyl-7-methoxy-6-azaindole (CAS No. 350821-56-6) is a structurally unique compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of azaindoles, which are derivatives of indole with a nitrogen atom replacing one of the carbons in the aromatic ring. The presence of a methyl group at position 2 and a methoxy group at position 7 introduces unique electronic and steric properties, making it a promising candidate for various applications.

Recent studies have highlighted the potential of 2-Methyl-7-methoxy-6-azaindole as a lead compound in drug discovery. Its structure has been found to exhibit interesting biological activities, particularly in the context of enzyme inhibition and receptor modulation. For instance, researchers have demonstrated that this compound can act as a potent inhibitor of certain kinases, which are key players in cellular signaling pathways. This makes it a valuable tool in the development of therapies targeting diseases such as cancer and inflammatory disorders.

The synthesis of 2-Methyl-7-methoxy-6-azaindole involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to assemble the core structure. This method not only enhances the efficiency of the synthesis but also allows for greater control over the stereochemistry of the product. Such advancements have significantly contributed to the scalability of this compound for preclinical studies.

One of the most exciting developments involving 2-Methyl-7-methoxy-6-azaindole is its potential application in targeted drug delivery systems. Scientists have explored its ability to serve as a scaffold for conjugation with various targeting ligands, such as antibodies or peptides. This approach could enhance the specificity and efficacy of therapeutic agents, reducing off-target effects and improving patient outcomes.

Furthermore, recent computational studies have provided deeper insights into the molecular interactions of 2-Methyl-7-methoxy-6-azaindole with biological targets. Using advanced molecular docking techniques, researchers have identified key residues in target proteins that are critical for binding affinity. These findings have paved the way for rational drug design strategies aimed at optimizing the compound's pharmacokinetic properties.

In terms of pharmacokinetics, 2-Methyl-7-methoxy-6-azaindole has shown favorable absorption profiles in preclinical models. Its ability to penetrate cellular membranes efficiently suggests that it could be effective in treating conditions requiring intracellular drug action. However, further studies are needed to evaluate its stability under physiological conditions and its potential for bioaccumulation.

The toxicity profile of 2-Methyl-7-methoxy-6-azaindole has also been a focus of recent investigations. Early toxicological assessments indicate that it exhibits low acute toxicity in animal models, which is encouraging for its prospective therapeutic use. Nonetheless, long-term safety studies are essential to fully understand its potential risks and ensure safe administration in humans.

In conclusion, 2-Methyl-7-methoxy-6-azaindole (CAS No. 350821